Cas no 2137545-00-5 (7-(4-fluorophenyl)-1-methyl-1H-pyrazolo[4,3-c]pyridine)

• Product Name: 7-(4-fluorophenyl)-1-methyl-1H-pyrazolo[4,3-c]pyridine
• CAS No: 2137545-00-5
• MF: C₁₃H₁₀FN₃
• MW: 227.237005710602
• CID: 5840860
• PubChem ID: 165477013
• Update Time: 2025-06-10

7-(4-fluorophenyl)-1-methyl-1H-pyrazolo[4,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 2137545-00-5
• EN300-784664
• 7-(4-fluorophenyl)-1-methyl-1H-pyrazolo[4,3-c]pyridine

• Inchi： 1S/C13H10FN3/c1-17-13-10(7-16-17)6-15-8-12(13)9-2-4-11(14)5-3-9/h2-8H,1H3
• InChI Key： CEIBKIBZBOIALY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=NC=C2C=NN(C)C=12

Computed Properties

• Exact Mass: 227.08587549g/mol
• Monoisotopic Mass: 227.08587549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30.7Ų

Additional information on 7-(4-fluorophenyl)-1-methyl-1H-pyrazolo[4,3-c]pyridine

Comprehensive Overview of 7-(4-fluorophenyl)-1-methyl-1H-pyrazolo[4,3-c]pyridine (CAS No. 2137545-00-5)

The compound 7-(4-fluorophenyl)-1-methyl-1H-pyrazolo[4,3-c]pyridine (CAS No. 2137545-00-5) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This pyrazolo[4,3-c]pyridine derivative is characterized by a fluorophenyl substituent at the 7-position and a methyl group at the 1-position, which contribute to its distinct chemical and biological properties. Researchers are particularly interested in its role as a kinase inhibitor scaffold, a topic frequently searched in AI-driven drug discovery platforms and academic databases.

In recent years, the demand for small-molecule modulators targeting protein kinases has surged, driven by their implications in cancer therapy and inflammatory diseases. The 7-(4-fluorophenyl)-1-methyl-1H-pyrazolo[4,3-c]pyridine structure aligns with this trend, as its core framework is often explored in structure-activity relationship (SAR) studies. Online searches for terms like "pyrazolo[4,3-c]pyridine synthesis" or "fluorophenyl kinase inhibitors" reflect growing interest in optimizing such compounds for high-throughput screening.

From a synthetic chemistry perspective, the incorporation of a 4-fluorophenyl group enhances the compound's lipophilicity and metabolic stability, key factors in drug design. This aligns with frequent queries about "improving oral bioavailability" in medicinal chemistry forums. The methyl group on the pyrazole ring further fine-tunes electronic effects, a strategy often discussed in computational chemistry circles under topics like "substituent effects on heterocycles."

The compound's CAS No. 2137545-00-5 serves as a critical identifier in patent literature and regulatory submissions, areas where precise nomenclature is essential. Searches combining "CAS number lookup" with "pyrazolo[4,3-c]pyridine derivatives" highlight its relevance in intellectual property assessments. Additionally, its potential as a fluorescence probe precursor has been explored, connecting to trending research in bioimaging and diagnostic tools.

Environmental and green chemistry considerations are also pertinent, as evidenced by searches for "sustainable heterocycle synthesis." The 7-(4-fluorophenyl)-1-methyl-1H-pyrazolo[4,3-c]pyridine framework offers opportunities for catalytic methodologies, reducing reliance on hazardous reagents—a priority in modern process chemistry optimization.

In conclusion, 7-(4-fluorophenyl)-1-methyl-1H-pyrazolo[4,3-c]pyridine represents a versatile chemical entity with multifaceted applications. Its study intersects with high-interest domains like precision medicine, computational modeling, and sustainable synthesis, making it a compelling subject for both industrial and academic research initiatives.